Cas no 1543044-97-8 ((5-methylpyridin-2-yl)methanesulfonyl chloride)

(5-Methylpyridin-2-yl)methanesulfonyl chloride is a reactive sulfonyl chloride derivative used primarily as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include a stable pyridine core with a methyl substituent, enhancing steric and electronic properties for selective reactions. The sulfonyl chloride group enables efficient nucleophilic substitutions, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized compounds. The compound’s reactivity and structural features facilitate its use in medicinal chemistry for drug discovery and agrochemical development. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.
(5-methylpyridin-2-yl)methanesulfonyl chloride structure
1543044-97-8 structure
Product Name:(5-methylpyridin-2-yl)methanesulfonyl chloride
CAS No:1543044-97-8
MF:C7H8ClNO2S
MW:205.661919593811
MDL:MFCD24082812
CID:5243788
PubChem ID:81319718
Update Time:2026-03-08

(5-methylpyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanesulfonyl chloride, 5-methyl-
    • (5-methylpyridin-2-yl)methanesulfonyl chloride
    • MDL： MFCD24082812
    • Inchi： 1S/C7H8ClNO2S/c1-6-2-3-7(9-4-6)5-12(8,10)11/h2-4H,5H2,1H3
    • InChI Key： VCSBKEFDQPPQOC-UHFFFAOYSA-N
    • SMILES： C1(CS(Cl)(=O)=O)=NC=C(C)C=C1

(5-methylpyridin-2-yl)methanesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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 1543044-97-8 95%
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